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Compound of Interest

Compound Name: AV-105

Cat. No.: B605694

Technical Support Center: AV-105

This technical support center provides guidance on the common stability issues and proper
storage conditions for the research compound AV-105. Please review the following frequently
asked questions and troubleshooting guides to ensure the integrity of your experiments.

Frequently Asked Questions (FAQs)

Q1: What are the recommended long-term storage conditions for AV-105?

Al: For long-term storage ( > 1 month), AV-105 powder should be stored at -20°C in a
desiccated, light-protected environment. When stored correctly, the solid form is stable for up to
24 months.

Q2: How should | store AV-105 solutions?

A2: Stock solutions of AV-105 should be prepared fresh for each experiment. If short-term
storage is necessary, aliquot the solution into single-use vials and store at -80°C for no longer
than one month. Avoid repeated freeze-thaw cycles.

Q3: What solvents are recommended for dissolving AV-105?

A3: AV-105 is soluble in DMSO (dimethyl sulfoxide) up to 50 mM and in ethanol up to 10 mM.
For aqueous buffers, it is recommended to first prepare a concentrated stock in DMSO and
then dilute it into the desired aqueous medium.
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Q4: Is AV-105 sensitive to light?

A4: Yes, AV-105 is photosensitive. Both the solid compound and solutions should be protected
from light by using amber vials or by wrapping containers with aluminum foil. Experiments
should be conducted under subdued lighting conditions whenever possible.

Q5: What are the primary degradation pathways for AV-1057?

A5: The primary degradation pathways for AV-105 are oxidation and hydrolysis. Exposure to
atmospheric oxygen, high humidity, and aqueous environments with a pH outside the optimal
range of 6.0-7.5 can accelerate degradation.

Troubleshooting Guides
Issue 1: | am seeing a loss of AV-105 potency or inconsistent experimental results.

This issue is often linked to the degradation of the compound. Please consider the following
potential causes and solutions.

o Improper Storage: Verify that both solid AV-105 and its solutions have been stored according
to the recommended conditions (-20°C for solid, -80°C for solutions, protected from light and
moisture).

* Repeated Freeze-Thaw Cycles: Aliquoting stock solutions into single-use volumes is critical.
Repeatedly freezing and thawing a stock solution can lead to significant degradation.

¢ Solution Age: Do not use stock solutions older than one month, even if stored at -80°C. For
critical experiments, always use freshly prepared solutions.

Below is a diagram to help you troubleshoot inconsistent results.
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Inconsistent Results Observed

Verify Storage Conditions
(-20°C solid, -80°C solution?)

Action: Discard compound.
Procure new batch and store correctly.

Was the solution freshly prepared?

Action: Use a new, unthawed aliquot.

Issue Persists:

Action: Prepare a fresh solution from solid stock. Contact Technical Support

Problem Resolved )

Click to download full resolution via product page

Caption: Troubleshooting workflow for inconsistent AV-105 activity.

Issue 2: My AV-105 solution appears cloudy or contains precipitates.

Precipitation can occur if the solubility limit is exceeded or due to temperature changes.
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 Solubility Limit: Ensure you are not exceeding the solubility limits (50 mM in DMSO). When
diluting a DMSO stock into an aqueous buffer, the final DMSO concentration should be kept
low (typically <0.5%) to prevent precipitation of AV-105.

o Temperature Effects: Solubility can be temperature-dependent. If a solution was stored at a
low temperature, allow it to fully equilibrate to room temperature and vortex gently before
use.

Quantitative Stability Data

The stability of solid AV-105 was assessed over 12 months under various conditions. Purity
was measured by HPLC.

Storage . . 3 Months 6 Months 12 Months
. Initial Purity . . .
Condition Purity Purity Purity
-20°C,
99.8% 99.7% 99.8% 99.6%

Desiccated, Dark

4°C, Desiccated,

99.8% 99.1% 98.2% 96.5%
Dark
25°C, 60%
Relative 99.8% 92.3% 85.1% 74.2%
Humidity, Light
40°C, 75%
Relative 99.8% 88.5% 79.4% 65.7%

Humidity, Dark

Experimental Protocols

Protocol 1: High-Performance Liquid Chromatography (HPLC) for Purity Assessment
This protocol outlines the method for determining the purity of AV-105.

o Preparation of Standard: Accurately weigh and dissolve AV-105 in DMSO to prepare a 1
mg/mL stock solution.
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o Chromatographic Conditions:
o Column: C18 reverse-phase column (4.6 x 150 mm, 5 pm).
o Mobile Phase A: 0.1% Formic Acid in Water.
o Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

o Gradient: Start with 95% A/ 5% B, ramp to 5% A/ 95% B over 15 minutes, hold for 2
minutes, then return to initial conditions.

o Flow Rate: 1.0 mL/min.
o Detection: UV at 280 nm.
o Injection Volume: 10 pL.

e Analysis: The purity is calculated by dividing the peak area of AV-105 by the total peak area
of all components in the chromatogram.

Below is a diagram of the experimental workflow.
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Sample Preparation

Prepare 1 mg/mL
AV-105 in DMSO

HPLC Av\nalysis

Inject 10 pL into HPLC system

Run Gradient Elution
(15 min)

Detect at 280 nm

Data Analysis

Integrate Peak Areas

Calculate Purity:
(AV-105 Area / Total Area) * 100

Click to download full resolution via product page

Caption: Experimental workflow for AV-105 purity analysis by HPLC.
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Hypothetical Signaling Pathway

AV-105 is a potent inhibitor of the kinase XYZ, a critical node in the Pro-Survival Pathway
(PSP). Understanding its mechanism is key to interpreting experimental results.

Receptor Tyrosine Kinase

Kinase XYZ

Cell Survival
& Proliferation

Apoptosis

Click to download full resolution via product page
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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